Cas no 28170-13-0 (Benzenecarbothioic acid, potassium salt)

• Product Name: Benzenecarbothioic acid, potassium salt
• CAS No: 28170-13-0
• MF: C₇H₅KOS
• MW: 176.277301549911
• MDL: MFCD28399074
• CID: 238202
• PubChem ID: 23681850
• Update Time: 2025-06-11

Benzenecarbothioic acid, potassium salt Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioic acid, potassium salt
• thiobenzoic acid potassium salt
• potassium;thiobenzate
• A853638
• potassium thiobenzoate
• 28170-13-0
• LKFCPWBGBPJDRC-UHFFFAOYSA-M
• BENZENECARBOTHIOICACID,POTASSIUMSALT
• potassium benzothioO-ate
• Potassium Benzenecarbothioate
• DB-255989

• MDL： MFCD28399074
• Inchi： 1S/C7H6OS.K/c8-7(9)6-4-2-1-3-5-6;/h1-5H,(H,8,9);/q;+1/p-1
• InChI Key： LKFCPWBGBPJDRC-UHFFFAOYSA-M
• SMILES： [K+].S=C(C1C=CC=CC=1)[O-]

Computed Properties

• Exact Mass: 175.96981744g/mol
• Monoisotopic Mass: 175.96981744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.2Ų

Additional information on Benzenecarbothioic acid, potassium salt

Recent Advances in the Study of Benzenecarbothioic Acid, Potassium Salt (CAS: 28170-13-0)

Benzenecarbothioic acid, potassium salt (CAS: 28170-13-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, also known as potassium thiobenzoate, has been the subject of recent studies due to its potential applications in drug development, catalysis, and material science. The unique properties of this thioate salt, including its reactivity and stability, make it a valuable reagent in synthetic chemistry and a candidate for further pharmacological investigation.

Recent research has focused on the synthesis and characterization of benzenecarbothioic acid, potassium salt, with an emphasis on optimizing its production for industrial and laboratory use. Studies have demonstrated that this compound can be synthesized with high purity and yield, making it a reliable reagent for various chemical transformations. Its role as a nucleophile in organic synthesis has been particularly highlighted, with applications in the formation of carbon-sulfur bonds, which are crucial in the development of sulfur-containing pharmaceuticals.

In the pharmaceutical sector, benzenecarbothioic acid, potassium salt has shown promise as a precursor in the synthesis of bioactive molecules. Researchers have explored its use in the development of antimicrobial and anticancer agents, leveraging its ability to interact with biological targets. For instance, recent studies have investigated its incorporation into thioester-containing compounds, which exhibit enhanced bioavailability and therapeutic efficacy. These findings underscore the potential of this compound in addressing unmet medical needs.

Beyond its pharmaceutical applications, benzenecarbothioic acid, potassium salt has also been studied for its catalytic properties. It has been employed as a ligand in transition metal catalysis, facilitating various cross-coupling reactions that are pivotal in the synthesis of complex organic molecules. The compound's ability to stabilize reactive intermediates and improve reaction selectivity has been a key focus of recent catalytic studies, offering new avenues for green chemistry and sustainable synthesis.

In material science, the compound's utility extends to the development of functional materials. Its incorporation into polymers and coatings has been explored to enhance material properties such as durability and conductivity. Recent advancements have demonstrated its role in the creation of sulfur-rich materials, which are of interest for applications in energy storage and electronic devices. These interdisciplinary studies highlight the versatility of benzenecarbothioic acid, potassium salt across multiple scientific domains.

Despite these promising developments, challenges remain in the large-scale production and application of benzenecarbothioic acid, potassium salt. Issues such as cost-effectiveness, scalability, and environmental impact need to be addressed to fully realize its potential. Ongoing research aims to overcome these barriers through innovative synthetic routes and process optimization, ensuring that this compound can be utilized efficiently in both academic and industrial settings.

In conclusion, benzenecarbothioic acid, potassium salt (CAS: 28170-13-0) represents a compound of growing importance in chemical biology and pharmaceutical research. Its diverse applications, from drug development to catalysis and material science, underscore its value as a multifunctional reagent. Continued research and development efforts are expected to further elucidate its potential and expand its utility in addressing contemporary scientific and industrial challenges.